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Compound of Interest

Compound Name: 4-Methylthiazole-5-carboxylic acid

Cat. No.: B128473 Get Quote

For researchers and professionals in drug development, a precise understanding of the

fundamental physicochemical properties of a compound is paramount. This document provides

the essential molecular data for 4-Methylthiazole-5-carboxylic acid.

Property Value Source

Molecular Formula C5H5NO2S [1][2][3]

Molecular Weight 143.16 g/mol [1][3]

Alternate Molecular Weight 143.17 g/mol [2]

Physical Form Solid [1]

Melting Point 287 °C (decomposes) [1][3]

CAS Number 20485-41-0 [1][4]

This data is foundational for any experimental design, formulation, or synthesis involving 4-
Methylthiazole-5-carboxylic acid. The compound, a member of the thiazole family, is an

aromatic carboxylic acid.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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